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Compound of Interest

Compound Name: 4-Methylanisole-d3

Cat. No.: B15567398

This guide provides critical safety protocols and logistical information for the handling of 4-
Methylanisole-d3. Given that the safety profile of a deuterated compound is generally
considered equivalent to its non-deuterated counterpart, this guidance is based on the
established data for 4-Methylanisole. Adherence to these procedures is essential for minimizing
risk and ensuring the safety of all laboratory personnel.

Hazard Identification: 4-Methylanisole is classified as a hazardous substance. It is a flammable
liquid and vapor that is harmful if swallowed and causes skin and eye irritation.[1][2][3][4] It is
also suspected of damaging fertility or the unborn child and is harmful to aquatic life with long-
lasting effects.[2][4][5]

Personal Protective Equipment (PPE) Selection

A thorough risk assessment should always precede the handling of 4-Methylanisole-d3 to
ensure the appropriate level of protection is used. The following table summarizes the minimum
required PPE.
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Protection Type

Equipment Specification

Purpose

Hand Protection

Chemical-resistant gloves
(e.g., PVC, Nitrile, Neoprene).
[1][6] Gloves must be
inspected before use and
replaced immediately if

contaminated or damaged.

Prevents direct skin contact

and potential absorption.

Eye & Face Protection

ANSI Z87.1 compliant safety
glasses with side shields are
the minimum requirement.[1]
[6] Chemical splash goggles
are necessary when there is a
splash hazard.[1][7] A face
shield worn over goggles is
recommended for handling

large quantities.

Protects eyes and face from
splashes and vapors. Contact
lenses should not be worn as
they can absorb and

concentrate irritants.[1]

Skin & Body Protection

A flame-resistant laboratory
coat, fully buttoned, is
required.[8] Long pants and
closed-toe shoes are
mandatory. For large-scale
operations, wear non-static
clothing and non-sparking

safety footwear.[1]

Protects skin from accidental

contact and contamination.

Respiratory Protection

Not typically required when
handling small quantities in a
properly functioning chemical
fume hood. For larger
gquantities, in cases of
inadequate ventilation, or
when aerosols may be
generated, a NIOSH-approved
respirator with a Type A
organic vapor filter is

necessary.[6][7]

Prevents inhalation of harmful

vapors.
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Operational and Disposal Plans

Strict adherence to the following protocols is mandatory for the safe handling and disposal of 4-
Methylanisole-d3.

Handling and Storage Protocol:

o Ventilation: Always handle 4-Methylanisole-d3 in a well-ventilated area, preferably within a
certified chemical fume hood.[5][7] Ventilation equipment should be explosion-resistant.[1]

e Ignition Sources: This compound is flammable.[1][9] Keep it away from heat, sparks, open
flames, and other ignition sources.[2][5][7] Use spark-proof tools and explosion-proof
equipment.[1][7]

e Grounding: Ground and bond containers when transferring material to prevent static
discharge.[2][7]

o Personal Hygiene: Avoid all personal contact, including inhalation.[1] Do not eat, drink, or
smoke in areas where the chemical is handled.[1][5] Wash hands thoroughly with soap and
water after handling.[1]

» Storage: Store in a cool, dry, well-ventilated area in tightly sealed containers.[1][2][5] The
storage area should be approved for flammable liquids.[1] Protect containers from physical
damage and inspect regularly for leaks.[1]

Spill Response Protocol:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area
and increase ventilation.[1] Remove all sources of ignition.[1][7]

o Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,
and eye protection, before attempting to clean the spill.[1][6]

o Containment: For small spills, absorb the liquid with an inert material such as vermiculite,
sand, or earth.[1][7] Do not use combustible materials like sawdust.[9]

o Collection: Use only spark-free tools to collect the absorbed material and place it into a
labeled, sealed container for disposal.[1][7]
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o Decontamination: Clean the spill area thoroughly. Wash contaminated clothing before reuse.

[51[7]
Disposal Plan:

o Waste Classification: 4-Methylanisole is considered a hazardous waste due to its ignitability
(EPA hazardous waste number D001).[1] All waste must be handled in accordance with
local, state, and federal regulations.[1][5]

o Containerization: Collect waste in clearly labeled, sealed containers. Do not reuse empty
containers as they may retain explosive vapors.[1][6] Puncture or crush empty containers to
prevent reuse before disposal.[1]

o Disposal Route: Dispose of the chemical waste through an approved hazardous waste
disposal plant.[2][5] Do not discharge into sewers or waterways.[1]

Quantitative Data Summary

The following table presents key quantitative safety and physical data for 4-Methylanisole.

Property Value

LD50 (Oral, Rat) 1920 mg/kg[1]

Flash Point 53-59 °C (127.4 - 138.2 °F) - closed cup[7]
Specific Gravity 0.968 (water=1)[1]

CAS Number 104-93-8[2][3][5]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 4-Methylanisole-
d3, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 4-Methylanisole-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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